Cas no 1235225-40-7 ((8-Methyl-quinolin-4-yloxy)-acetic acid)

• Product Name: (8-Methyl-quinolin-4-yloxy)-acetic acid
• CAS No: 1235225-40-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6365910
• PubChem ID: 53269496
• Update Time: 2025-05-24

(8-Methyl-quinolin-4-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (8-Methyl-quinolin-4-yloxy)-acetic acid
• Acetic acid, 2-[(8-methyl-4-quinolinyl)oxy]-
• 2-((8-Methylquinolin-4-yl)oxy)acetic acid
• 2-((8-Methylquinolin-4-yl)oxy)aceticacid
• SB70728
• 1235225-40-7

• Inchi： 1S/C12H11NO3/c1-8-3-2-4-9-10(16-7-11(14)15)5-6-13-12(8)9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： ZQJTXKNZUYODTL-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C2C(N=CC=1)=C(C)C=CC=2

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Additional information on (8-Methyl-quinolin-4-yloxy)-acetic acid

Introduction to (8-Methyl-quinolin-4-yloxy)-acetic Acid (CAS No: 1235225-40-7)

(8-Methyl-quinolin-4-yloxy)-acetic acid, identified by the Chemical Abstracts Service Number (CAS No) 1235225-40-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core modified with an acetic acid moiety, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural uniqueness of this compound lies in its ability to serve as a versatile intermediate, facilitating the development of novel therapeutic agents targeting various biological pathways.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a methyl group at the 8-position and an acetoxy group at the 4-position of the quinoline ring enhances its pharmacological profile, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focusing on developing small-molecule inhibitors that modulate enzyme activity and cellular signaling pathways. (8-Methyl-quinolin-4-yloxy)-acetic acid has emerged as a key intermediate in synthesizing such inhibitors. Its structural features allow for selective binding to target proteins, thereby modulating critical biological processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of (8-Methyl-quinolin-4-yloxy)-acetic acid is its role in the synthesis of molecules that interact with biological targets at the molecular level. The acetic acid moiety provides a carboxyl group that can engage in hydrogen bonding interactions, enhancing binding affinity to protein targets. This feature is particularly valuable in designing drugs that require precise molecular recognition.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to optimize the structure of (8-Methyl-quinolin-4-yloxy)-acetic acid derivatives for improved efficacy and reduced side effects. These computational tools have accelerated the drug discovery process, allowing for rapid screening of potential candidates.

The synthesis of (8-Methyl-quinolin-4-yloxy)-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has further streamlined these synthetic pathways, making them more efficient and environmentally friendly.

In addition to its pharmaceutical applications, (8-Methyl-quinolin-4-yloxy)-acetic acid has shown promise in materials science and chemical biology. Its unique structural features make it suitable for designing probes and tools that aid in understanding complex biological systems. For example, fluorescent derivatives of this compound have been used to study protein-protein interactions and cellular signaling networks.

The future prospects of (8-Methyl-quinolin-4-yloxy)-acetic acid are vast and exciting. Ongoing research aims to explore its potential in treating neurodegenerative diseases, infectious diseases, and chronic conditions. By continuing to investigate its pharmacological properties and synthetic modifications, scientists hope to unlock new therapeutic possibilities and improve patient outcomes.

Collaborative efforts between academia and industry are crucial in advancing the development of compounds like (8-Methyl-quinolin-4-yloxy)-acetic acid. Such partnerships foster innovation and ensure that promising candidates are translated into viable drug candidates. With the continued investment in research and development, we can anticipate seeing more derivatives of this compound entering clinical trials in the near future.